An Unexpected Synthesis of a Dihydropyrrolo-[1,2-c]pyrimidinedione Nucleoside Analogue from 5-Fluorouracil†

Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A705631A

Abstract

In the presence of an excess of LDA, the tandem deprotonation–alkylation reaction of 1-cyanomethyl-5-fluorouracil with epibromohydrin gives the novel dihydropyrrolo[1,2-c]pyrimidinedione 4 as a mixture of diastereoisomers.

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